Cas no 1236222-46-0 (7-Quinolinol, 2-methoxy-)

• Product Name: 7-Quinolinol, 2-methoxy-
• CAS No: 1236222-46-0
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 2168083
• Update Time: 2025-08-02

7-Quinolinol, 2-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-quinolin-7-ol
• 7-Quinolinol, 2-methoxy-
• 7-Hydroxy-2-methoxyquinoline
• IPULWSXWQGKPLL-UHFFFAOYSA-N

• Inchi： 1S/C10H9NO2/c1-13-10-5-3-7-2-4-8(12)6-9(7)11-10/h2-6,12H,1H3
• InChI Key： IPULWSXWQGKPLL-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C2C=CC(=CC2=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Topological Polar Surface Area: 42.4

Additional information on 7-Quinolinol, 2-methoxy-

Recent Advances in the Study of 7-Quinolinol, 2-methoxy- (CAS: 1236222-46-0) in Chemical Biology and Pharmaceutical Research

The compound 7-Quinolinol, 2-methoxy- (CAS: 1236222-46-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This heterocyclic compound, belonging to the quinoline family, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have explored its role in modulating biological pathways, particularly in the context of anti-inflammatory, antimicrobial, and anticancer activities.

One of the key areas of investigation has been the compound's mechanism of action. Preliminary research suggests that 7-Quinolinol, 2-methoxy- interacts with specific protein targets involved in cellular signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of certain kinases, which are often dysregulated in cancer. This finding opens new avenues for the development of targeted therapies, particularly for malignancies resistant to conventional treatments.

In addition to its anticancer potential, 7-Quinolinol, 2-methoxy- has shown promise as an antimicrobial agent. A recent study in Antimicrobial Agents and Chemotherapy highlighted its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's ability to disrupt bacterial cell membranes and inhibit essential enzymes makes it a valuable candidate for addressing the growing challenge of antibiotic resistance.

The synthesis and optimization of 7-Quinolinol, 2-methoxy- have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with enhanced bioavailability and reduced toxicity. For example, a 2024 study in Organic & Biomolecular Chemistry reported a novel synthetic route that improves yield and purity, facilitating further preclinical evaluation. These developments are critical for translating laboratory findings into clinically viable therapeutics.

Despite these promising results, challenges remain in the development of 7-Quinolinol, 2-methoxy- as a therapeutic agent. Issues such as pharmacokinetics, toxicity profiles, and formulation stability need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and bring this compound to market.

In conclusion, 7-Quinolinol, 2-methoxy- (CAS: 1236222-46-0) represents a versatile and promising scaffold in drug discovery. Its diverse biological activities and recent advancements in synthesis and mechanistic understanding underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and exploring its applications in combination therapies.